Cas no 2007908-96-3 (tert-Butyl ((3-methoxypyridin-2-yl)methyl)carbamate)

• Product Name: tert-Butyl ((3-methoxypyridin-2-yl)methyl)carbamate
• CAS No: 2007908-96-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.283
• CID: 4670872
• PubChem ID: 92135040
• Update Time: 2025-11-01

tert-Butyl ((3-methoxypyridin-2-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((3-methoxypyridin-2-yl)methyl)carbamate
• 2-Methyl-2-propanyl [(3-methoxy-2-pyridinyl)methyl]carbamate
• Carbamic acid, N-[(3-methoxy-2-pyridinyl)methyl]-, 1,1-dimethylethyl ester
• O12082
• tert-Butyl((3-methoxypyridin-2-yl)methyl)carbamate
• 2007908-96-3

• Inchi： InChI=1S/C12H18N2O3/c1-12(2,3)17-11(15)14-8-9-10(16-4)6-5-7-13-9/h5-7H,8H2,1-4H3,(H,14,15)
• InChI Key： BKWSSHQIDJORIP-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NCC1=C(C=CC=N1)OC

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on tert-Butyl ((3-methoxypyridin-2-yl)methyl)carbamate

Research Brief on tert-Butyl ((3-methoxypyridin-2-yl)methyl)carbamate (CAS: 2007908-96-3)

This research brief provides an overview of the latest advancements and applications of tert-Butyl ((3-methoxypyridin-2-yl)methyl)carbamate (CAS: 2007908-96-3), a key intermediate in pharmaceutical and chemical synthesis. The compound has garnered significant attention due to its utility in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. Recent studies have explored its synthesis, mechanism of action, and potential applications, making it a subject of interest for researchers and industry professionals alike.

The synthesis of tert-Butyl ((3-methoxypyridin-2-yl)methyl)carbamate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that enhances the efficiency of the reaction, reducing byproduct formation and increasing scalability. This advancement is critical for large-scale production, ensuring the compound's availability for further research and development.

In terms of biological activity, tert-Butyl ((3-methoxypyridin-2-yl)methyl)carbamate has shown promise as a precursor in the synthesis of kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is implicated in various cancers. A recent preclinical study highlighted the compound's role in the development of selective kinase inhibitors, which exhibit potent anti-proliferative effects against tumor cells while minimizing off-target toxicity.

Additionally, the compound has been investigated for its potential applications in neurodegenerative diseases. Research published in ACS Chemical Neuroscience in 2024 revealed that derivatives of tert-Butyl ((3-methoxypyridin-2-yl)methyl)carbamate could modulate neuroinflammatory pathways, offering a potential therapeutic strategy for conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the versatility of the compound in addressing diverse medical challenges.

Looking ahead, the continued exploration of tert-Butyl ((3-methoxypyridin-2-yl)methyl)carbamate and its derivatives holds significant promise for drug discovery. Future research directions may include further optimization of synthetic routes, expanded preclinical evaluations, and the development of targeted delivery systems to enhance therapeutic efficacy. As the field progresses, this compound is likely to remain a focal point for innovation in chemical biology and medicinal chemistry.